Cas no 52716-05-9 (N-(prop-2-en-1-yl)hydroxylamine)
N-(prop-2-en-1-yl)hydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-amine, N-hydroxy-
- N-prop-2-enylhydroxylamine
- N-(prop-2-en-1-yl)hydroxylamine
- EN300-28316333
- 52716-05-9
- n-allylhydroxylamine
- DTXSID90436819
-
- MDL: MFCD34186140
- Inchi: 1S/C3H7NO/c1-2-3-4-5/h2,4-5H,1,3H2
- InChI Key: LMWHOJSLACFBSG-UHFFFAOYSA-N
- SMILES: ONCC=C
Computed Properties
- Exact Mass: 73.05281
- Monoisotopic Mass: 73.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 2
- Complexity: 28.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
N-(prop-2-en-1-yl)hydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28316333-0.05g |
N-(prop-2-en-1-yl)hydroxylamine |
52716-05-9 | 95.0% | 0.05g |
$732.0 | 2025-03-19 | |
| Enamine | EN300-28316333-0.1g |
N-(prop-2-en-1-yl)hydroxylamine |
52716-05-9 | 95.0% | 0.1g |
$767.0 | 2025-03-19 | |
| Enamine | EN300-28316333-0.25g |
N-(prop-2-en-1-yl)hydroxylamine |
52716-05-9 | 95.0% | 0.25g |
$801.0 | 2025-03-19 | |
| Enamine | EN300-28316333-0.5g |
N-(prop-2-en-1-yl)hydroxylamine |
52716-05-9 | 95.0% | 0.5g |
$836.0 | 2025-03-19 | |
| Enamine | EN300-28316333-1.0g |
N-(prop-2-en-1-yl)hydroxylamine |
52716-05-9 | 95.0% | 1.0g |
$871.0 | 2025-03-19 | |
| Enamine | EN300-28316333-2.5g |
N-(prop-2-en-1-yl)hydroxylamine |
52716-05-9 | 95.0% | 2.5g |
$1707.0 | 2025-03-19 | |
| Enamine | EN300-28316333-5.0g |
N-(prop-2-en-1-yl)hydroxylamine |
52716-05-9 | 95.0% | 5.0g |
$2525.0 | 2025-03-19 | |
| Enamine | EN300-28316333-10.0g |
N-(prop-2-en-1-yl)hydroxylamine |
52716-05-9 | 95.0% | 10.0g |
$3746.0 | 2025-03-19 | |
| Enamine | EN300-28316333-1g |
N-(prop-2-en-1-yl)hydroxylamine |
52716-05-9 | 1g |
$871.0 | 2023-09-07 | ||
| Enamine | EN300-28316333-5g |
N-(prop-2-en-1-yl)hydroxylamine |
52716-05-9 | 5g |
$2525.0 | 2023-09-07 |
N-(prop-2-en-1-yl)hydroxylamine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on N-(prop-2-en-1-yl)hydroxylamine
Introduction to N-(prop-2-en-1-yl)hydroxylamine (CAS No. 52716-05-9)
N-(prop-2-en-1-yl)hydroxylamine, a compound with the chemical formula C₄H₉NO, is a significant molecule in the field of pharmaceutical and biochemical research. This compound is characterized by its alkene group and hydroxylamine moiety, which contribute to its unique reactivity and potential applications. With a CAS number of 52716-05-9, it has garnered attention for its role in synthesizing various pharmacologically active agents.
The structure of N-(prop-2-en-1-yl)hydroxylamine consists of an allyl group attached to a hydroxylamine functional group. This configuration makes it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents. The compound's ability to participate in nucleophilic addition reactions and condensation reactions underscores its importance in medicinal chemistry.
Recent advancements in the field of drug discovery have highlighted the utility of N-(prop-2-en-1-yl)hydroxylamine in the synthesis of kinase inhibitors and antioxidant compounds. Researchers have leveraged its reactivity to develop molecules that target specific enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders. The compound's ability to undergo facile functionalization has opened new avenues for designing targeted therapies.
In particular, studies have demonstrated that derivatives of N-(prop-2-en-1-yl)hydroxylamine can exhibit potent inhibitory effects on various kinases, which are enzymes crucial for cell signaling and proliferation. These findings have prompted further investigation into its potential as a lead compound for developing small-molecule inhibitors. The hydroxylamine group plays a pivotal role in these interactions, allowing for precise modulation of enzyme activity.
The pharmacokinetic properties of N-(prop-2-en-1-yl)hydroxylamine have also been extensively studied. Its moderate solubility in both water and organic solvents makes it suitable for formulation into diverse drug delivery systems. This characteristic has been exploited in the development of prodrug strategies, where the compound serves as a precursor for more stable and bioavailable derivatives.
Moreover, the compound's role in biochemical pathways has been explored, particularly in its interaction with metal ions and other biomolecules. These interactions have implications for understanding oxidative stress and inflammation, areas where hydroxylamine derivatives are known to play a significant role. The allyl group facilitates these interactions, making N-(prop-2-en-1-yl)hydroxylamine a valuable tool in studying redox biology.
From a synthetic chemistry perspective, N-(prop-2-en-1-yl)hydroxylamine serves as a building block for more complex molecules. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura coupling, has enabled the construction of biaryl structures prevalent in many bioactive compounds. This versatility has made it a staple in synthetic laboratories focused on developing novel pharmaceuticals.
Recent patents and scientific literature have showcased innovative applications of N-(prop-2-en-1-yl)hydroxylamine in drug development. For instance, researchers have utilized it to synthesize aminosteroid analogs, which have shown promise in treating neurological disorders by modulating cholesterol metabolism. The compound's unique structural features allow for precise tuning of physicochemical properties, enhancing drug-like characteristics.
The safety profile of N-(prop-2-en-1-yl)hydroxylamine has been assessed through various toxicological studies, which indicate low acute toxicity when used under controlled conditions. However, prolonged exposure may require careful consideration due to potential effects on biological systems. As with any chemical entity used in research or industrial settings, proper handling protocols must be followed to ensure safety and efficacy.
In conclusion, N-(prop-2-en-1-yl)hydroxylamine (CAS No. 52716-05-9) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing research continues to uncover new applications and therapeutic potentials, solidifying its role as a cornerstone in medicinal chemistry.
52716-05-9 (N-(prop-2-en-1-yl)hydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)